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Compound of Interest

3-(Methoxydimethylsilyl)propyl!
Compound Name:
acrylate

Cat. No.: B048188

An In-depth Technical Guide to 3-
(Methoxydimethylsilyl)propyl Acrylate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-
(Methoxydimethylsilyl)propyl acrylate, an organosilane compound of interest in materials
science and for the functionalization of surfaces in biomedical applications. It details the
molecule's structure, physicochemical properties, and relevant experimental protocols.

Molecular Structure and Formula

3-(Methoxydimethylsilyl)propyl acrylate is a bifunctional molecule featuring a reactive
acrylate group and a hydrolyzable methoxysilyl group. This structure allows it to act as a
coupling agent, bridging organic polymers and inorganic substrates.

Chemical Name: 3-(Methoxydimethylsilyl)propyl Acrylate

Synonyms: Acrylic Acid 3-(Methoxydimethylsilyl)propy! Ester

CAS Registry Number: 111918-90-2

Molecular Formula: CoH1803Si
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Below is a diagram representing the molecular structure of 3-(Methoxydimethylsilyl)propyl
acrylate.

Caption: Molecular structure of 3-(Methoxydimethylsilyl)propyl acrylate.

Physicochemical Properties

The key quantitative properties of 3-(Methoxydimethylsilyl)propyl acrylate are summarized
in the table below. This data is essential for its application in formulating coatings, adhesives,
and functionalized materials.

Property Value Reference
Molecular Weight 202.33 g/mol

Purity (GC) >95.0%

Physical State Liquid (at 20°C)

Storage Temperature Frozen (<0°C)

Condition to Avoid Heat Sensitive

Experimental Protocols

While specific experimental data for 3-(Methoxydimethylsilyl)propyl acrylate is limited,
protocols for closely related silane coupling agents, such as 3-(Trimethoxysilyl)propyl
methacrylate (TMSPMA), provide a strong basis for its synthesis, characterization, and
application.

Synthesis Protocol (Proposed)

The synthesis of this compound can be proposed via a hydrosilylation reaction, a common
industrial method for producing such organosilanes. This involves the addition of a silane to an
unsaturated compound.
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Caption: Proposed workflow for the synthesis of 3-(Methoxydimethylsilyl)propyl acrylate.
Methodology:

» Reactor Setup: A reaction vessel is charged with methoxydimethylsilane and a platinum
catalyst (e.g., Karstedt's catalyst, ~10 ppm). A polymerization inhibitor is added to prevent
premature reaction of the acrylate group.

o Addition of Reactant: Allyl acrylate is added dropwise to the stirred solution.

e Reaction Conditions: The reaction is typically exothermic and the temperature is maintained
within a controlled range (e.g., 60-80°C) using a cooling bath.

» Monitoring: The progress of the reaction is monitored by techniques such as Gas
Chromatography (GC) to track the consumption of the reactants.
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 Purification: Once the reaction is complete, the crude product is purified by vacuum
distillation to remove the catalyst and any unreacted starting materials, yielding the final
product.

Characterization Protocol: FTIR Spectroscopy

Fourier Transform Infrared (FTIR) spectroscopy is used to confirm the presence of key
functional groups in the molecule.

Methodology:

o Sample Preparation: A small drop of the purified liquid is placed directly onto the crystal of an
Attenuated Total Reflectance (ATR) accessory.

o Data Acquisition: The spectrum is recorded over a range of 4000-600 cm~! with a resolution
of 4 cm~1. A background spectrum of the clean ATR crystal is recorded first for subtraction.

o Data Analysis: The resulting spectrum is analyzed for characteristic absorption bands. Key
expected peaks include:

o C=0 stretch (ester): ~1720 cm™1
o C=C stretch (acrylate): ~1638 cm~1
o Si-O-C stretch: ~1080 cm™1

o Si-C stretch: ~800 cm~!

Application Protocol: Surface Modification of Glass

This protocol details how 3-(Methoxydimethylsilyl)propyl acrylate can be used to
functionalize a glass surface, making it reactive towards subsequent polymerization steps. This
is relevant for creating biocompatible coatings or covalently linking hydrogels to surfaces.
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Caption: Experimental workflow for surface functionalization using a silane coupling agent.
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Methodology:

Cleaning: Glass substrates are thoroughly cleaned with detergent, rinsed extensively with
deionized water, and dried completely.

Solution Preparation: A dilute solution of 3-(Methoxydimethylsilyl)propyl acrylate is
prepared. A common method involves adjusting water to pH 3.5 with acetic acid and then
adding the silane, stirring until it dissolves.

Surface Treatment: The clean glass plates are immersed in the silane solution and allowed
to react for a set period (e.g., one hour) at room temperature. During this time, the methoxy
group on the silicon atom hydrolyzes to a silanol (Si-OH), which then condenses with
hydroxyl groups on the glass surface, forming a covalent Si-O-Si bond.

Rinsing and Drying: The plates are removed, rinsed with a solvent like ethanol to remove
excess reagent, and then dried thoroughly. The result is a glass surface functionalized with
reactive acrylate groups.

Applications in Research and Development

3-(Methoxydimethylsilyl)propyl acrylate is primarily used as a silane coupling agent and
adhesion promoter in materials science. Its bifunctional nature is key to its utility.

o Organic-Inorganic Hybrid Materials: It serves to covalently bond organic polymer resins to
inorganic fillers (like silica or glass), enhancing the mechanical properties and durability of
composite materials.[1]

Adhesion Promotion: It is used as a primer on substrates to improve the adhesion of
subsequent coatings, adhesives, or sealants.

Relevance to Drug Development: In the context of drug development, molecules like this are
not active pharmaceutical ingredients but are enabling materials. Their utility lies in the
surface modification of drug delivery systems. For example, they can be used to
functionalize nanoparticles (e.g., silica-based) to introduce polymerizable groups on the
surface.[2] This allows for the subsequent grafting of polymers to enhance stability,
biocompatibility, or to create a shell for controlled release of therapeutic agents.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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